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Abstract
This technical guide provides an in-depth analysis of 1-isocyanatoheptane, commonly known

as n-heptyl isocyanate. It serves as a critical resource for researchers, chemists, and drug

development professionals by detailing its chemical identity, physicochemical properties,

synthesis methodologies, and core reactivity. The document emphasizes the compound's utility

as a versatile building block in organic synthesis, particularly in the formation of ureas and

carbamates, which are pivotal moieties in pharmaceuticals and materials science. Furthermore,

this guide outlines comprehensive safety protocols, experimental procedures, and

spectroscopic data to ensure safe handling and effective application in a laboratory setting.

Nomenclature and Chemical Identity
1-isocyanatoheptane is an organic compound featuring a seven-carbon alkyl chain (heptyl

group) attached to an isocyanate functional group (-N=C=O). The linear arrangement of the

alkyl group is denoted by the "n-" prefix in its common name, n-heptyl isocyanate. Its

systematic IUPAC name is 1-isocyanatoheptane.[1][2] This compound is a key intermediate in

various chemical syntheses due to the high electrophilicity of the isocyanate carbon.
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Identifier Value Source

IUPAC Name 1-isocyanatoheptane PubChem[1]

Common Name n-Heptyl isocyanate NIST[2]

CAS Number 4747-81-3 PubChem[1]

Molecular Formula C₈H₁₅NO PubChem[1]

Canonical SMILES CCCCCCCN=C=O Cheméo[3]

InChI Key
RFXBSYPBSRSQDU-

UHFFFAOYSA-N
NIST[2]

Physicochemical and Spectroscopic Properties
Understanding the physical and spectral properties of 1-isocyanatoheptane is fundamental for

its application in experimental design, purification, and characterization.

Physicochemical Data
Property Value Unit Source

Molecular Weight 141.21 g/mol PubChem[1]

Appearance Yellow Liquid -
Thermo Fisher

Scientific[4]

Boiling Point (Normal) 449.11 (Calculated) K Cheméo[3]

Density 0.86 (Predicted) g/cm³ -

XlogP 3.9 (Predicted) - PubChemLite[5]

Flash Point 67 °C -

Moisture Sensitivity Yes -
Thermo Fisher

Scientific[4]

Spectroscopic Data
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Spectroscopic analysis is crucial for verifying the identity and purity of 1-isocyanatoheptane.

The isocyanate group provides a distinct and strong signal in infrared spectroscopy.

Spectroscopy Feature Characteristic Signal

Infrared (IR) -N=C=O stretch
Strong, sharp absorption band

at ~2250-2280 cm⁻¹

¹H NMR (CDCl₃) -CH₂-NCO Triplet, ~3.3 ppm

¹³C NMR (CDCl₃) -N=C=O ~121-125 ppm

Note: NMR chemical shifts (ppm) are approximate and can vary based on solvent and

concentration.

Synthesis and Manufacturing
The primary industrial method for producing isocyanates is through the reaction of a primary

amine with phosgene (phosgenation).[6] This process, while efficient, involves the highly toxic

phosgene gas, necessitating stringent safety measures.[6]

Reaction:R-NH₂ + COCl₂ → R-N=C=O + 2 HCl[6]

For laboratory-scale synthesis, several non-phosgene routes are preferred to enhance safety.

These methods often involve rearrangement reactions:[6][7]

Curtius Rearrangement: The thermal or photochemical decomposition of an acyl azide

(derived from a carboxylic acid) yields an isocyanate and nitrogen gas.[6]

Lossen Rearrangement: This reaction converts a hydroxamic acid derivative into an

isocyanate.[6]

Staudinger-Aza-Wittig Reaction: The reaction of an azide with a phosphine (like

triphenylphosphine) forms an iminophosphorane intermediate, which can then react with

carbon dioxide to produce the isocyanate.[7]

Alternative methods also include the treatment of primary alcohols with specific reagents or the

oxidation of isonitriles.[8]
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Chemical Reactivity and Mechanisms
The synthetic utility of 1-isocyanatoheptane stems from the electrophilic nature of the central

carbon atom in the isocyanate group (-N=C=O). This carbon is highly susceptible to attack by a

wide range of nucleophiles.[6][9]

Core Reactivity with Nucleophiles
The general mechanism involves the addition of a nucleophile containing an active hydrogen

(e.g., alcohols, amines, water) across the C=N bond of the isocyanate.

Reactants

Product

1-Isocyanatoheptane
R-N=C=O

Adduct
(Carbamate or Urea)

Nucleophilic Attack

Nucleophile
(e.g., R'-OH, R'-NH₂) General Nucleophilic Addition to Isocyanate

Click to download full resolution via product page

Caption: General reaction pathway of an isocyanate with a nucleophile.

Key Reactions:

With Alcohols (to form Carbamates/Urethanes): Isocyanates react readily with primary and

secondary alcohols to form stable carbamate (urethane) linkages.[6][10] This reaction is the

foundation of polyurethane chemistry. R-NCO + R'-OH → R-NH-C(=O)-O-R'

With Amines (to form Ureas): The reaction with primary or secondary amines is typically very

rapid and yields substituted ureas.[6] R-NCO + R'₂NH → R-NH-C(=O)-NR'₂
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With Water (to form Amines): 1-isocyanatoheptane is moisture-sensitive. It reacts with water

to form an unstable carbamic acid, which quickly decarboxylates to yield the corresponding

primary amine (heptylamine) and carbon dioxide gas.[6][11] This reactivity is why the

compound must be handled under anhydrous conditions. R-NCO + H₂O → [R-NH-COOH] →

R-NH₂ + CO₂

The reactivity is influenced by the substituent on the isocyanate; electron-donating groups like

the heptyl chain slightly reduce the electrophilicity compared to aryl isocyanates.[9]

Applications in Research and Drug Development
1-isocyanatoheptane is a valuable reagent for introducing a lipophilic heptyl group onto a

molecule while simultaneously forming a stable urea or carbamate linker.

Pharmaceutical Synthesis: Urea and carbamate moieties are common in drug molecules due

to their ability to act as hydrogen bond donors and acceptors, improving target binding and

pharmacokinetic properties. Heptyl isocyanate can be used to synthesize derivatives of

active pharmaceutical ingredients (APIs) to modulate their solubility, lipophilicity, and cell

permeability.

Agrochemicals: It is used in the synthesis of herbicides and pesticides where the N-heptyl

urea or carbamate structure contributes to the molecule's biological activity.

Polymer and Materials Science: While diisocyanates are more common for polymerization,

monofunctional isocyanates like 1-isocyanatoheptane are used as chain terminators or for

grafting side chains onto polymer backbones to control properties like hydrophobicity and

solubility.

Derivatizing Agent: In analytical chemistry, it can be used to derivatize compounds containing

hydroxyl or amino groups to make them more volatile or detectable for techniques like gas

chromatography-mass spectrometry (GC-MS).

Safety, Handling, and Disposal
Isocyanates as a class are hazardous compounds requiring strict safety protocols. 1-

isocyanatoheptane is harmful if swallowed, inhaled, or in contact with skin, and causes serious

eye damage.[1][4][12] It is also a potential respiratory sensitizer.[4][12]
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GHS Hazard Information
Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][13]

Skin Corrosion/Irritation: Causes skin irritation.[1][12]

Eye Damage/Irritation: Causes serious eye damage.[1][12]

Sensitization: May cause allergy or asthma symptoms if inhaled.[1][12]

Handling and Personal Protective Equipment (PPE)
All work with 1-isocyanatoheptane must be conducted in a certified chemical fume hood.[12]

Handle Heptyl Isocyanate?

Work in Chemical
Fume Hood?

Wear Required PPE?
(Gloves, Goggles, Lab Coat)

Yes

STOP!
Relocate to Fume Hood

No

Proceed with
Experiment

Yes

STOP!
Acquire Proper PPE

No

Mandatory Safety Workflow

Click to download full resolution via product page

Caption: Decision workflow for safely handling 1-isocyanatoheptane.
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Engineering Controls: Use only in a well-ventilated area, preferably a chemical fume hood.

[12] Eyewash stations and safety showers must be readily accessible.[12]

Eye/Face Protection: Wear chemical safety goggles and a face shield.[12]

Skin Protection: Wear impervious gloves (e.g., butyl rubber) and a lab coat.[12] Avoid all skin

contact.[4]

Respiratory Protection: If working outside a fume hood or if aerosolization is possible, use a

NIOSH-approved respirator with an organic vapor cartridge.[12]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

moisture, acids, bases, alcohols, and amines.[12]

Disposal
Dispose of waste in accordance with local, state, and federal regulations. Do not pour down the

drain. Small spills can be neutralized with a decontaminating solution (e.g., water with a small

amount of ammonia and detergent).

Experimental Protocol: Synthesis of N-Heptyl-N'-
phenylurea
This protocol details a representative reaction of 1-isocyanatoheptane with a primary amine to

form a substituted urea.

Objective: To synthesize N-heptyl-N'-phenylurea from 1-isocyanatoheptane and aniline.

Materials:

1-Isocyanatoheptane (1.0 eq)

Aniline (1.0 eq)

Anhydrous Dichloromethane (DCM)

Magnetic stirrer and stir bar
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Round-bottom flask with septum

Nitrogen or Argon gas supply

Syringes
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1. Reaction Setup

2. Reaction

3. Workup & Purification

Dissolve Aniline
in anhydrous DCM

Place under N₂

at 0°C (ice bath)

Add Heptyl Isocyanate
dropwise via syringe

Stir at 0°C for 30 min

Warm to RT, stir 2h

Monitor by TLC

Evaporate Solvent

Recrystallize/Column
Chromatography

Workflow for N-Heptyl-N'-phenylurea Synthesis

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of a substituted urea.
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Procedure:

Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂), add aniline (1.0

eq) dissolved in anhydrous DCM. Cool the solution to 0°C using an ice-water bath.

Addition: Slowly add 1-isocyanatoheptane (1.0 eq) to the stirred solution via syringe over 5

minutes.

Causality: The slow, dropwise addition at low temperature is crucial to control the

exothermic reaction between the isocyanate and the amine.[11]

Reaction: Stir the reaction mixture at 0°C for 30 minutes, then remove the ice bath and allow

the reaction to warm to room temperature. Continue stirring for an additional 2 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting materials are consumed.

Workup: Upon completion, concentrate the reaction mixture under reduced pressure to

remove the solvent.

Purification: The crude solid product can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by flash column

chromatography to yield pure N-heptyl-N'-phenylurea.

Validation: Confirm the product's identity and purity using ¹H NMR, ¹³C NMR, IR

spectroscopy, and melting point analysis. The strong isocyanate peak (~2270 cm⁻¹) should

be absent in the product's IR spectrum, replaced by a strong carbonyl (C=O) stretch for the

urea (~1640 cm⁻¹).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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